Cas no 933734-47-5 (2H-Thiopyran-2-methanamine, tetrahydro-N-methyl-)

• Product Name: 2H-Thiopyran-2-methanamine, tetrahydro-N-methyl-
• CAS No: 933734-47-5
• MF: C₇H₁₅NS
• MW: 145.26570057869
• CID: 5262298
• Update Time: 2025-07-18

2H-Thiopyran-2-methanamine, tetrahydro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-2-methanamine, tetrahydro-N-methyl-

• Inchi： 1S/C7H15NS/c1-8-6-7-4-2-3-5-9-7/h7-8H,2-6H2,1H3
• InChI Key： VAMFAXSCJLVTLL-UHFFFAOYSA-N
• SMILES： C1(CNC)SCCCC1

Additional information on 2H-Thiopyran-2-methanamine, tetrahydro-N-methyl-

Chemical Profile of 2H-Thiopyran-2-methanamine, tetrahydro-N-methyl- (CAS No. 933734-47-5)

The compound 2H-Thiopyran-2-methanamine, tetrahydro-N-methyl-, identified by its CAS number 933734-47-5, represents a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This tetrahydro-thiopyran derivative features a unique structural framework that has garnered interest due to its potential biological activities and synthetic utility. The presence of a thiopyran core, combined with a methyl-substituted amine group, positions this compound as a versatile scaffold for further chemical modifications and pharmacological exploration.

In recent years, the investigation of heterocyclic compounds has seen considerable advancements, particularly in the area of thiopyran derivatives. These molecules are known for their broad spectrum of biological interactions, making them valuable candidates for drug discovery programs. The tetrahydro-N-methyl- moiety in 2H-Thiopyran-2-methanamine contributes to its structural complexity and influences its physicochemical properties, which are critical factors in determining its pharmacokinetic behavior and potential therapeutic applications.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Researchers have been exploring thiopyran derivatives for their antimicrobial, anti-inflammatory, and even anticancer properties. The N-methyl group in particular has been shown to enhance binding affinity to biological targets, which is a key consideration in drug design. This feature makes 2H-Thiopyran-2-methanamine, tetrahydro-N-methyl- an attractive starting point for synthesizing more complex molecules with improved pharmacological profiles.

The synthesis of such intricate heterocyclic compounds often involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, are commonly employed to construct the desired structural motifs. The preparation of 2H-Thiopyran-2-methanamine likely involves careful optimization to ensure high yield and purity, which are essential for subsequent biological evaluation.

Recent studies have highlighted the importance of thiopyran derivatives in modulating enzyme activity and receptor interactions. For instance, modifications to the thiopyran ring can alter electronic properties, thereby influencing how the molecule interacts with biological systems. The tetrahydro-N-methyl substitution pattern in 2H-Thiopyran-2-methanamine may confer specific steric and electronic characteristics that make it particularly effective in certain pharmacological contexts. This underscores the need for detailed structural-activity relationship studies to fully understand its potential.

The pharmaceutical industry continually seeks innovative compounds that can address unmet medical needs. Compounds like 2H-Thiopyran-2-methanamine, with their unique structural features and promising biological activities, are often at the forefront of this effort. Researchers are leveraging computational chemistry and high-throughput screening techniques to accelerate the discovery process. By integrating these approaches with traditional synthetic methods, scientists can rapidly identify promising candidates for further development.

In addition to its pharmaceutical applications, this compound may also find utility in materials science and industrial chemistry. Thiopyran derivatives have been explored as components in organic electronics due to their ability to form stable conjugated systems. The tetrahydro-N-methyl group could influence electronic properties, making it a candidate for developing novel optoelectronic materials or catalysts.

The safety and regulatory aspects of working with 2H-Thiopyran-2-methanamine are also critical considerations. While not classified as a hazardous material under current regulations, proper handling procedures must be followed to ensure worker safety and environmental protection. Storage conditions should be carefully controlled to prevent degradation or unwanted side reactions.

Future research directions may focus on expanding the chemical diversity of this scaffold through functional group modifications or derivatization strategies. By introducing different substituents or altering the core structure, scientists can explore new biological activities and optimize drug-like properties such as solubility and bioavailability.

In conclusion,2H-Thiopyran-2-methanamine, tetrahydro-N-methyl-, (CAS No. 933734-47-5) is a structurally intriguing molecule with significant potential in pharmaceutical research and beyond. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents, while also offering possibilities in other scientific domains such as materials science. Continued investigation into this compound will likely yield important insights into its biological activities and practical applications.